5-Pyrimidinecarboxamide

• IUPAC Name: pyrimidine-5-carboxamide
• InChI: InChI=1S/C5H5N3O/c6-5(9)4-1-7-3-8-2-4/h1-3H,(H2,6,9)
• InChI Key: QDXGKRWDQCEABB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=N1)C(=O)N
• Molecular Formula: C5H5N3O
• DSSTOX Substance ID: DTXSID70326062
• Molecular Weight: 123.11 g/mol
• CAS RN: 40929-49-5

Description

5-Pyrimidinecarboxamide, also known by its CAS Number 40929-49-5, is a compound with a molecular weight of 123.11. It is a solid at room temperature and is typically stored in a dry environment.

Synthesis Analysis

Pyrimidine-5-carboxamide can be synthesized from various substituted benzaldehyde, malononitrile, and cyanoacetamide, urea/thiourea in the presence of ammonium chloride. Another method involves a one-pot three-component Biginelli condensation reaction using acetoacetanilide as the 1,3-dicarbonyl component with various aromatic aldehydes and urea/thiourea.

Molecular Structure Analysis

The molecular structure of 5-Pyrimidinecarboxamide is represented by the linear formula C5H5N3O. The InChI code for this compound is 1S/C5H5N3O/c6-5(9)4-1-7-3-8-2-4/h1-3H, (H2,6,9).

Physical And Chemical Properties Analysis

5-Pyrimidinecarboxamide is a solid at room temperature. It has a molecular weight of 123.11 and a linear formula of C5H5N3O.

Scientific Research Applications

Anti-Inflammatory Activities

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Antioxidant Properties

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Antimicrobial Effects

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Antituberculosis Activity

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Synthesis of Novel Compounds

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Purification Processes

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Safety and Hazards

5-Pyrimidinecarboxamide has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302-H315-H319-H335. Precautionary statements include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501.

Mechanism of Action

Target of Action

5-Pyrimidinecarboxamide, also known as pyrimidine-5-carboxamide, is a heterocyclic organic compound It’s worth noting that pyrimidine derivatives have been studied for their inhibitory activity against the proliferation of human immunodeficiency virus (hiv) and hepatitis b virus (hbv) .

Mode of Action

Pyrimidine derivatives are known to play a crucial role in various biological processes . They are structural components of key molecules participating in diverse cellular functions, such as the synthesis of DNA, RNA, lipids, and carbohydrates .

Biochemical Pathways

5-Pyrimidinecarboxamide is involved in multiple yet convergent biosynthetic pathways. All components of vitamin B3 are precursors to the nicotinamide-derived redox cofactor, nicotinamide adenine dinucleotide (NAD), its reduced form NADH, its phosphate parent NADP, and the reduced form NADPH . These are collectively referred to as NAD(P)(H) .

Result of Action

Pyrimidine derivatives are known to have various pharmacological and therapeutic properties . For instance, they have been studied for their potential role in inhibiting the proliferation of HIV and HBV .

Synthesis routes and methods I

Procedure details

A solution of ethyl pyrimidine-5-carboxylate (6.10 g, 40.0 mmol) in methanol (40 mL) was stirred with ammonium hydroxide (4.30 mL, 110 mmol) in a sealed tube at 50° C. for 10 hours. The reaction mixture was then concentrated and the residue was stirred in ethanol/ethyl acetate (v/v 1/4, 50 mL) at ambient temperature for 2 hours. The white precipitate was collected by filtration and dried to give the titled compound. 1H NMR (300 MHz, DMSO-d6) δ 7.85 [s (broad), 1 H], 8.33 [s (broad), 1 H], 9.18 (s, 2 H), 9.32 (s, 1 H) ppm; MS (DCI/NH3) m/z 124 (M+H)+, 141 (M+NH4)+.

Synthesis routes and methods II

Procedure details

To a solution of (S)-4-amino-6-(1-(6-fluoro-1-(5-fluoropyridin-3-yl)-1H-benzo[d]imidazol-2-yl)ethylamino)pyrimidine-5-carbonitrile (0.040 g, 0.10 mmol) in DMSO (1.02 mL) was added potassium carbonate (0.017 g, 0.122 mmol) followed by hydrogen peroxide (31% in water, 0.635 mL, 6.42 mmol). After stirring for 2 h the solution was poured into water and extracted with EtOAc. Organic extracts were concentrated and purified by MPLC (eluted with 0-100% (1:10:90 NH4OH:MeOH:DCM) in DCM) to afford 4-amino-6-4(1S)-1-(6-fluoro-1-(5-fluoro-3-pyridinyl)-1H-benzimidazol-2-yl)ethyl)amino)-5-pyrimidinecarboxamide as a white solid. 1H NMR (400 MHz, DMSO-d6) δ ppm 1.51 (d, J=6.85 Hz, 3H) 5.34 (quin, J=6.94 Hz, 1H) 6.57 (s, 2H) 7.04-7.22 (m, 2H) 7.43 (br. s., 2H) 7.67-7.80 (m, 2H) 7.92 (d, J=7.63 Hz, 1H) 8.21 (dt, J=9.29, 2.10 Hz, 1H) 8.71 (s, 1H) 8.81 (d, J=2.74 Hz, 1H). LC-MS (ESI) m/z 411.0 [M+H]+.

Q & A

Q1: How does pyrimidine-5-carboxamide exert its biological effects?

A1: Pyrimidine-5-carboxamide derivatives primarily act as kinase inhibitors. [, , , , ] Kinases are enzymes that play a crucial role in various cellular processes, including cell signaling, growth, and proliferation. By inhibiting specific kinases, pyrimidine-5-carboxamide derivatives can modulate these processes and potentially treat diseases like cancer, inflammation, and autoimmune disorders. [, , ]

Q2: What specific kinases are targeted by pyrimidine-5-carboxamide derivatives?

A2: Research has shown that pyrimidine-5-carboxamides can target a range of kinases. Some examples include:

• Cyclin-dependent kinases (CDKs): These kinases regulate the cell cycle and are often dysregulated in cancer. Xylocydine, a pyrimidine-5-carboxamide derivative, has demonstrated potent inhibition of CDK1 and CDK2, leading to cell cycle arrest and apoptosis in cancer cells. []
• Spleen tyrosine kinase (Syk): This kinase is involved in immune cell signaling and plays a role in inflammatory and autoimmune diseases. Studies have shown that specific pyrimidine-5-carboxamide derivatives can effectively inhibit Syk, leading to reduced inflammation and improved outcomes in animal models of rheumatoid arthritis. [, ]
• Janus kinases (JAKs): These kinases are involved in signaling pathways associated with immune responses. Dual inhibition of Syk and JAK by pyrimidine-5-carboxamides has been explored as a therapeutic strategy in autoimmune and malignant diseases. []
• Hypoxia-inducible factor prolyl hydroxylase (HIF PHD): Inhibition of HIF PHD can stimulate erythropoiesis, making pyrimidine-5-carboxamides potential candidates for treating anemia. []

Q3: How does inhibition of these kinases translate into therapeutic benefits?

A3: The therapeutic benefits depend on the specific kinase being targeted. For instance:

• Cancer: Inhibition of CDKs can lead to cell cycle arrest and apoptosis in cancer cells, preventing tumor growth. [] Inhibition of kinases involved in tumor angiogenesis, like those in the PI3K/AKT pathway, can also hinder tumor development. []
• Inflammation and Autoimmune Diseases: Inhibition of Syk can suppress inflammatory responses and reduce the severity of autoimmune diseases. [, ]
• Anemia: Inhibition of HIF PHD can increase the production of red blood cells, improving anemia symptoms. []

Q4: What is the basic structure of pyrimidine-5-carboxamide?

A4: Pyrimidine-5-carboxamide consists of a pyrimidine ring with a carboxamide group (-C(=O)NH2) attached at the 5th position.

Q5: How does modifying the pyrimidine-5-carboxamide structure affect its activity?

A5: Modifications to the core structure significantly impact its activity, potency, and selectivity towards specific kinases. [, , ] Researchers have synthesized various derivatives by introducing different substituents on the pyrimidine ring and modifying the carboxamide group. These modifications can influence:

• Target Selectivity: Specific substituents can enhance the binding affinity of the molecule towards a particular kinase, improving its selectivity profile. [, ]
• Potency: Modifications can optimize interactions with the target kinase, increasing potency and requiring lower effective doses. []
• Pharmacokinetic Properties: Structural changes can influence absorption, distribution, metabolism, and excretion (ADME) properties, impacting the drug's overall efficacy and safety profile. [, , ]

Q6: Are there any specific examples of how structural modifications have led to improved activity?

A6: Yes, several studies highlight the impact of structure-activity relationships:

• A scaffold hopping approach starting from a monocyclic pyrimidine-5-carboxamide led to the discovery of novel heterobicyclic mGlu2 NAMs with enhanced rodent PK. []
• In the development of BMX kinase inhibitors, combining irreversible and type II inhibitor design approaches with specific structural modifications led to highly potent and selective compounds. []
• Optimization efforts to improve the pharmacokinetic profile of a series of 4-hydroxy-2-(heterocyclic)pyrimidine-5-carboxamide HIF PHD inhibitors led to the identification of MK-8617, which has advanced to human clinical trials for anemia. []